Cas no 726162-88-5 (1-(1-Ethylpyrrolidin-2-yl)-N-(2-fluorobenzyl)methanamine)

• Product Name: 1-(1-Ethylpyrrolidin-2-yl)-N-(2-fluorobenzyl)methanamine
• CAS No: 726162-88-5
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 1068128
• PubChem ID: 3157140
• Update Time: 2025-04-20

1-(1-Ethylpyrrolidin-2-yl)-N-(2-fluorobenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethylpyrrolidin-2-yl)-N-(2-fluorobenzyl)methanamine
• (1-Ethyl-pyrrolidin-2-ylmethyl)-(2-fluoro-benzyl)-amine
• SR-01000325623
• AKOS016885116
• 1-(1-ethylpyrrolidin-2-yl)-N-[(2-fluorophenyl)methyl]methanamine
• SR-01000325623-1
• AKOS000242261
• CS-0298520
• Z86152557
• 726162-88-5
• [(1-ethylpyrrolidin-2-yl)methyl][(2-fluorophenyl)methyl]amine

• MDL： MFCD05238079
• Inchi： 1S/C14H21FN2/c1-2-17-9-5-7-13(17)11-16-10-12-6-3-4-8-14(12)15/h3-4,6,8,13,16H,2,5,7,9-11H2,1H3
• InChI Key： MOYOOSFYJWAKGJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC1CCCN1CC

Computed Properties

• Exact Mass: 236.16887684g/mol
• Monoisotopic Mass: 236.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

1-(1-Ethylpyrrolidin-2-yl)-N-(2-fluorobenzyl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines